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Compound of Interest

Compound Name: AT-9010 triethylamine

Cat. No.: B13915248

This guide provides crucial safety protocols and logistical information for the handling and
disposal of AT-9010 triethylamine. It is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices. While AT-9010 is a specific
formulation, this guidance is based on the well-documented hazards of its primary component,
triethylamine, a highly flammable, corrosive, and toxic liquid.

Immediate Safety Concerns

Triethylamine is a hazardous substance that can cause severe skin burns, eye damage, and
respiratory irritation.[1][2][3] It is also highly flammable and its vapors can form explosive
mixtures with air.[1][2][4][5] Inhalation, ingestion, or skin contact can be toxic.[2][3]

Hazard Identification and Personal Protective
Equipment (PPE)

Strict adherence to Personal Protective Equipment (PPE) protocols is mandatory when
handling AT-9010 triethylamine. The following table summarizes the recommended PPE.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b13915248?utm_src=pdf-interest
https://www.benchchem.com/product/b13915248?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/1907.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Triethylamine_1642_3.0.pdf
https://www.cdhfinechemical.com/images/product/msds/7_1919202541_Triethylamine-CASNO-121-44-8-MSDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1907.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Triethylamine_1642_3.0.pdf
https://www.carlroth.com/medias/SDB-X875-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTkzMTZ8YXBwbGljYXRpb24vcGRmfGFEZG1MMmhpT0M4NU1UYzFOelF3TWpFNU5ESXlMMU5FUWw5WU9EYzFYMGxGWDBWT0xuQmtaZ3xiMmJkZGE0ODAwNTJmYTUwNDZjYTJmZGJiMDJmMjAxN2JlZGEwNDJmZDA2Yjg3MTZiODAxOGM0YzIwY2IwYTZl
https://www.atamanchemicals.com/triethylamine-cas-121-44-8_u35107/
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Triethylamine_1642_3.0.pdf
https://www.cdhfinechemical.com/images/product/msds/7_1919202541_Triethylamine-CASNO-121-44-8-MSDS.pdf
https://www.benchchem.com/product/b13915248?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13915248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Rationale and Key

Body Part Recommended PPE . .
Considerations
Protects against skin
Chemical-resistant gloves absorption and chemical
. (e.g., elbow-length PVC, Butyl,  burns.[6] Gloves should be
or Neoprene).[6] Do NOT use inspected before use and
latex gloves. disposed of properly after
handling.[3]
Provides maximum protection
from splashes and vapors that
Chemical safety goggles and a  can cause severe eye
Eyes/Face ) i
full-face shield.[3][6][7] damage.[1][3] Wearing contact
lenses is strongly discouraged.
[6]
Protects skin from spills and
Flame-retardant and chemical-  potential fires. Trousers should
Body resistant lab coat, overalls, and  be worn outside of boots to

an apron.[3][6]

prevent spills from entering

footwear.[6]

Respiratory

Use in a well-ventilated area or
under a chemical fume hood.
[2][8] If exposure limits are
exceeded, a NIOSH-approved
respirator with an organic
vapor/ammonia filter is
required.[6] For high
concentrations, a self-
contained breathing apparatus
(SCBA) is necessary.[1][9]

Protects against inhalation of
toxic and irritating vapors that

can cause lung damage.[1]

Quantitative Data Summary

The following tables provide key quantitative data for triethylamine, the primary component of

AT-9010.
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Physical and Chemical Properties

Property Value
CAS Number 121-44-8[7]
Molecular Formula C6H15N[5]

Molecular Weight 101.19 g/mol [5][7]

Appearance Colorless to pale yellow liquid[5]

Odor Strong, fishy, ammonia-like[1][5][10]

Boiling Point 89.5°C (193.1°F)[7]

Melting Point -114.7°C (-174.5°F)[7]

Flash Point -11°C (12.2°F)[8]

Specific Gravity 0.728][8]

Vapor Pressure 54 mmHg[9]

Solubility in Water 112.4 g/L at 20°C[10]
Exposure Limits

Organization Limit

OSHA (PEL)

25 ppm (8-hour TWA)[1]

ACGIH (TLV)

1 ppm (8-hour TWA)[1]

ACGIH (STEL)

3 ppm([1]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is essential for the safe handling of AT-9010 triethylamine.

e Preparation and Precautionary Measures:
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o Ensure a safety shower and eyewash station are readily accessible and functioning
correctly.

o Work in a well-ventilated area, preferably within a chemical fume hood.[2][8]

o Remove all potential ignition sources from the work area, including open flames, sparks,
and hot surfaces.[1][2]

o Use non-sparking tools and explosion-proof equipment.[1][6][8]
o Ground and bond all containers and receiving equipment to prevent static discharge.[2][6]

o Inspect all PPE for integrity before use.

e Handling the Chemical:
o Carefully open containers, avoiding inhalation of vapors.
o Dispense the required amount slowly to minimize splashing and vapor generation.
o Keep containers tightly closed when not in use.[1][2]
o Post-Handling and Cleanup:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[1][3]
o Decontaminate the work area with a suitable cleaning agent.

o Remove PPE in the correct order to avoid cross-contamination and dispose of single-use
items as hazardous waste.[11]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure safety.
e Chemical Waste:

o Collect all AT-9010 triethylamine waste in a dedicated, properly labeled hazardous waste
container.[1]
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o The container should be made of a compatible material (e.g., glass or appropriate plastic)
with a secure, non-metallic cap.

o Clearly label the waste container as "Hazardous Waste: Triethylamine, Flammable,
Corrosive, Toxic" and include the date of accumulation.

o Contaminated Materials:

o All materials that have come into contact with AT-9010 triethylamine, such as gloves,
absorbent pads, and pipette tips, must be considered hazardous waste.

o Place these items in a sealed, labeled container for hazardous waste disposal.
o Disposal Guidelines:

o NEVER dispose of triethylamine waste down the drain.[3]

o Follow all local, state, and federal regulations for hazardous waste disposal.[1]

o Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal procedures.

Experimental and Safety Workflow

The following diagram illustrates the logical workflow for the safe handling of AT-9010
triethylamine, from preparation to disposal.
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Workflow for Safe Handling of AT-9010 Triethylamine

Preparation Handling Cleanup & Disposal
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|
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(Eyewash, Shower, Spill Kit)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of AT-9010 triethylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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